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Compound of Interest

Compound Name: Methyl 3,5-dichlorobenzoate

Cat. No.: B165664

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3,5-
dichlorobenzoate (CAS No. 2905-67-1), a compound used in organic synthesis.[1][2] Due to

its toxicological profile, stringent adherence to safety protocols is imperative to mitigate risks in
a laboratory setting.

Chemical and Physical Properties

Methyl 3,5-dichlorobenzoate is a white to off-white solid.[2][3] Its properties are summarized
below. Note that some physical properties, such as melting point, show variability across
different sources.
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Property Value Source(s)
CAS Number 2905-67-1 [11[2][3][41[5]16]
Molecular Formula CsHeCl202 (1131415161171
Molecular Weight 205.04 g/mol [3B114161[71[8]
Appearance White to Off-White Solid [2][3]

Melting Point 56-59 °C / 132-138 °F [4]

56 °C [3]

58 °C [7]

Boiling Point No data available [41[8]

Flash Point 118.1°C [7]

No data available [41[8]

Solubility

Limited solubility in water,
moderate solubility in organic

solvents.

[1]

Vapor Pressure

No data available

[8]

Density

No data available

log Pow (Partition Coefficient)

3.383

[8]

Toxicological Information and Health Hazards

The primary and most significant health hazard of Methyl 3,5-dichlorobenzoate is its acute
oral toxicity.

GHS Classification:
o Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[8]

o Skin Irritation (Category 2): H315 - Causes skin irritation (Reported by a minority of notifiers).
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o Eye Irritation (Category 2): H319 - Causes serious eye irritation (Reported by a minority of
notifiers).

» Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3):
H335 - May cause respiratory irritation (Reported by a minority of notifiers).

Summary of Health Effects:

Oral: Toxic if swallowed. Ingestion can lead to serious adverse health effects or be fatal.

Inhalation: May cause respiratory tract irritation. As a powder, inhalation of dust should be
avoided.

Dermal: May cause skin irritation upon contact.

Eye: May cause serious eye irritation.

Toxicological Mechanism: Detailed studies on the specific signaling pathways and biochemical
mechanisms of toxicity for Methyl 3,5-dichlorobenzoate are not readily available in the public
domain. However, related compounds such as dichlorobenzenes are known to be metabolized
by cytochrome P-450 enzymes, which can lead to the formation of reactive metabolites that
cause cellular damage, particularly in the liver. It is prudent to assume that Methyl 3,5-
dichlorobenzoate may have similar metabolic activation pathways.

Experimental Protocols for Safe Handling

Adherence to the following protocols is essential for the safe handling of Methyl 3,5-
dichlorobenzoate in a research environment.

Personal Protective Equipment (PPE) Selection Protocol

This protocol outlines the steps for selecting appropriate PPE. A visual representation of this
workflow is provided in the diagram below.

e Hazard Assessment: Before handling, review the Safety Data Sheet (SDS) and this guide to
understand the hazards (Acute Oral Toxicity, potential skin/eye/respiratory irritant).

e Eye and Face Protection:
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o Minimum Requirement: ANSI-approved safety glasses with side shields.

o Increased Risk (e.g., risk of splashing, handling large quantities): Chemical safety
goggles.

o Full Protection: A face shield worn in conjunction with safety goggles is required when
there is a significant risk of splashing or aerosolization.

o Skin and Body Protection:
o A standard laboratory coat, fully fastened, is mandatory.
o Ensure legs are covered (no shorts or skirts) and wear closed-toe shoes.

o For tasks with a high risk of splashes, a chemically resistant apron over the lab coat is
required.

e Hand Protection:

[¢]

Select chemically resistant gloves. Nitrile gloves are commonly used for incidental contact.

o Consult the glove manufacturer's compatibility chart for breakthrough times, especially if
prolonged contact or immersion is anticipated.

o If the phrase "fatal in contact with skin" (H310) is indicated for a substance being used,
wearing two pairs of nitrile gloves is a recommended precaution.[9]

o Inspect gloves for any signs of degradation or punctures before each use.

o Change gloves immediately if they become contaminated, and at regular intervals (e.g.,
every two hours) during extended procedures.[10]

» Respiratory Protection:

o All handling of Methyl 3,5-dichlorobenzoate powder must be conducted within a certified
chemical fume hood to prevent inhalation of dust.
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o If a fume hood is not available or its performance is inadequate, a NIOSH-approved
respirator with an appropriate particulate filter must be used. A full respiratory protection
program, including fit testing, is required in such cases.
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Figure 1: PPE Selection Workflow for Methyl 3,5-dichlorobenzoate

Click to download full resolution via product page

Figure 1: PPE Selection Workflow for Methyl 3,5-dichlorobenzoate
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Weighing and Handling Protocol for Toxic Solids

This protocol provides a step-by-step method for safely weighing and handling solid Methyl
3,5-dichlorobenzoate.

e Preparation:

o Designate a specific work area within a chemical fume hood for handling the powder.[9]
[10]

o Cover the work surface with disposable, absorbent bench paper.[11]

o Assemble all necessary equipment (spatulas, weigh paper/boats, containers, solvent for
dissolution) within the fume hood before starting. Use disposable items where possible.[9]

e Weighing Procedure:

o To minimize contamination of the balance, do not place the balance inside the fume hood
unless it is a dedicated, enclosed balance.

o Method A (Preferred):
1. Tare an empty, sealed container on the balance located outside the fume hood.[9]
2. Transfer the tared container to the fume hood.

3. Carefully add the Methyl 3,5-dichlorobenzoate powder to the container. Keep the
container closed as much as possible.[9][11]

4. Securely close the container and move it back to the balance to obtain the final weight.

[9]

5. Return the container to the fume hood for any further manipulations (e.g., dissolution).

[9]

o Method B (Enclosed Balance): If using a balance with an enclosure or a dedicated
balance inside the hood, perform all weighing operations within the enclosure/hood.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b165664?utm_src=pdf-body
https://www.benchchem.com/product/b165664?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.benchchem.com/product/b165664?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Manipulation and Dissolution:

o Conduct all manipulations of the dry powder (e.g., adding it to a reaction vessel, preparing
a solution) inside the fume hood.

o When preparing a solution, add the solvent to the solid slowly to avoid aerosolizing the
powder.

e Decontamination and Cleanup:

o After handling is complete, decontaminate the designated work area and any non-
disposable equipment.

o Wipe all surfaces with a cloth wetted with a suitable solvent in which the powder is soluble,
followed by a standard cleaning agent.[9] Do not dry sweep, as this can generate dust.[9]

o Dispose of all contaminated disposable items (bench paper, gloves, weigh paper) in a
clearly labeled hazardous waste container.

Emergency Procedures

First Aid Measures

« |If Swallowed: Immediately call a POISON CENTER or doctor/physician.[8] Rinse mouth. Do
NOT induce vomiting. Never give anything by mouth to an unconscious person.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice/attention.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

Spill Response Protocol
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This protocol outlines the steps for responding to a spill of Methyl 3,5-dichlorobenzoate. A
visual workflow is provided in the diagram below.

« Initial Response & Assessment:
o Alert personnel in the immediate area and evacuate if necessary.

o If the spill is large, poses a significant inhalation risk, or you are not trained to handle it,
evacuate the area, close the doors, and contact your institution's emergency response
team.

e Containment (for trained personnel with proper PPE):

o Ensure you are wearing the appropriate PPE as outlined in section 3.1.

o Prevent the powder from spreading. Do not use a dry brush or create dust clouds.
o Cleanup Procedure:

o Method 1: Wet Wiping. Gently cover the spill with a cloth or paper towels wetted with a
suitable solvent (e.g., methanol, acetone) to avoid raising dust. Carefully wipe up the
material, working from the outside in.

o Method 2: Absorbent for Solids. Cover the spill with an inert absorbent material like
vermiculite or sand.[12]

o Carefully scoop the mixture into a designated, leak-proof hazardous waste container.[13]
Avoid generating dust during this process.

¢ Final Decontamination:

o Clean the spill area thoroughly with a cloth wetted with a solvent, followed by soap and
water.[13]

o If the spill was highly toxic, collect the rinse water for disposal as hazardous waste.[13]

o Waste Disposal:
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o Label the waste container clearly with "Hazardous Waste" and the chemical name.

o Dispose of the waste according to your institution's hazardous waste management
guidelines.

» Reporting and Restocking:

o Report the incident to your supervisor or lab safety officer.

o Restock any spill kit supplies that were used.[13]
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Figure 2: Spill Response Workflow for Methyl 3,5-dichlorobenzoate
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Figure 2: Spill Response Workflow for Methyl 3,5-dichlorobenzoate
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Storage and Incompatibility

o Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and
store locked up, accessible only to authorized personnel.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents. While data for this
specific compound is limited, similar benzoate esters may react with strong bases and
reducing agents.

Disposal Considerations

All waste containing Methyl 3,5-dichlorobenzoate, including contaminated materials and rinse
water from decontamination, must be treated as hazardous waste. Dispose of waste in clearly
labeled, sealed containers in accordance with local, state, and federal regulations. Do not
dispose of this chemical down the drain.

This technical guide is intended to provide comprehensive safety information. Always consult
your institution's specific safety protocols and the most recent Safety Data Sheet from the
supplier before working with Methyl 3,5-dichlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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